Cas no 851000-46-9 ((3R)-3-phenylpyrrolidine hydrochloride)

• Product Name: (3R)-3-phenylpyrrolidine hydrochloride
• CAS No: 851000-46-9
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD06796636
• CID: 717014
• Update Time: 2025-06-11

(3R)-3-phenylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Phenylpyrrolidine hydrochloride
• (R)-3-Phenyl-pyrrolidine hydrochloride
• Pyrrolidine, 3-phenyl-,hydrochloride (1:1), (3R)-
• (3R)-3-phenylpyrrolidine,hydrochloride
• (R)-3-Phenyl-pyrrolidine HCl
• (3R)-3-phenylpyrrolidine hydrochloride
• PubChem18577
• (R)-3-Phenyl-pyrrolidine, HCl
• DNSSGEPIODMCQR-PPHPATTJSA-N
• AB29532
• AS06821
• LS30147
• ST2414477
• AB0007576
• AX8035962
• W8786
• (R)-3-phenyl-pyrrolidine hydroc
• Pyrrolidine, 3-phenyl-, hydrochloride, (3R)- (9CI)

• MDL： MFCD06796636
• Inchi： 1S/C10H13N.ClH/c1-2-4-9(5-3-1)10-6-7-11-8-10;/h1-5,10-11H,6-8H2;1H/t10-;/m0./s1
• InChI Key： DNSSGEPIODMCQR-PPHPATTJSA-N
• SMILES： [C@H]1(CNCC1)C1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 183.08100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 280.5°C at 760 mmHg
• PSA: 12.03000
• LogP: 2.89430

(3R)-3-phenylpyrrolidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3R)-3-phenylpyrrolidine hydrochloride

Comprehensive Overview of (3R)-3-phenylpyrrolidine hydrochloride (CAS No. 851000-46-9): Properties, Applications, and Industry Insights

(3R)-3-phenylpyrrolidine hydrochloride (CAS No. 851000-46-9) is a chiral organic compound with significant relevance in pharmaceutical research and fine chemical synthesis. This hydrochloride salt derivative of 3-phenylpyrrolidine features a stereocenter at the 3-position, making it a valuable building block for asymmetric synthesis. The compound's molecular formula is C₁₀H₁₃N·HCl, with a molecular weight of 183.68 g/mol. Its pyrrolidine scaffold combined with an aromatic phenyl group contributes to unique physicochemical properties, including enhanced solubility in polar solvents compared to its free base form.

In recent years, the demand for chiral pyrrolidine derivatives like (3R)-3-phenylpyrrolidine HCl has surged due to their applications in drug discovery. Pharmaceutical researchers frequently search for "CAS 851000-46-9 supplier" or "3-phenylpyrrolidine hydrochloride synthesis" as these compounds serve as key intermediates for CNS-active molecules. The compound's rigid structure allows for precise spatial orientation of functional groups, making it particularly useful in designing dopamine receptor modulators and serotonin reuptake inhibitors. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and chiral chromatography are essential for verifying the enantiomeric purity of this material, which typically exceeds 98% ee in commercial samples.

The synthesis of (3R)-3-phenylpyrrolidine hydrochloride often involves asymmetric hydrogenation or enzymatic resolution methods. Current industry trends show growing interest in "green chemistry approaches for pyrrolidine synthesis," with many manufacturers adopting biocatalytic processes to improve sustainability. When stored properly in amber glass containers under inert atmosphere at 2-8°C, this compound demonstrates excellent stability, addressing common search queries like "851000-46-9 storage conditions." Its melting point ranges between 195-198°C (with decomposition), and the material appears as a white to off-white crystalline powder, characteristics frequently verified through DSC (Differential Scanning Calorimetry) analysis.

Beyond pharmaceutical applications, (3R)-3-phenylpyrrolidine HCl finds use in material science, particularly in the development of chiral ionic liquids and asymmetric catalysts. Recent publications highlight its utility in constructing metal-organic frameworks (MOFs) with enantioselective properties. Researchers investigating "pyrrolidine-based catalyst design" often consider this compound due to its balanced lipophilicity and hydrogen-bonding capacity. The hydrochloride salt form offers handling advantages over the free base, explaining why "851000-46-9 vs free base" remains a popular comparison search term among chemists.

Quality control of CAS 851000-46-9 involves rigorous testing for residual solvents (typically monitored by GC), heavy metals (analyzed via ICP-MS), and microbiological contamination. The compound's NMR spectrum (particularly ¹H and ¹³C) serves as a critical identity confirmation tool, with characteristic peaks at δ 7.2-7.4 ppm (aromatic protons) and δ 3.1-3.3 ppm (pyrrolidine CH-N). These analytical details respond to frequent search queries about "3-phenylpyrrolidine HCl characterization" while supporting proper compound identification in research settings.

Emerging applications in peptide mimetics design have further increased the visibility of (3R)-3-phenylpyrrolidine hydrochloride in scientific literature. Its structural similarity to proline makes it valuable for creating constrained peptide analogs, addressing growing interest in "peptidomimetic drug discovery." The compound's LogP value (approximately 1.2) and pKa (around 9.5 for the conjugate acid) make it particularly suitable for crossing biological barriers, explaining why formulation scientists often search for "851000-46-9 solubility profile" when developing new drug delivery systems.

From a regulatory perspective, (3R)-3-phenylpyrrolidine HCl is generally classified as non-hazardous under standard handling conditions, though proper PPE (Personal Protective Equipment) including gloves and safety goggles is recommended. This safety profile contributes to its widespread use in academic and industrial laboratories compared to more regulated analogs. The compound's MSDS (Material Safety Data Sheet) typically lists it as stable under normal temperatures and pressures, with decomposition occurring only above 200°C, information frequently sought under "851000-46-9 safety data" search terms.

The global market for chiral building blocks like 851000-46-9 continues to expand, driven by increasing demand for enantiopure pharmaceuticals. Current pricing trends show moderate fluctuations based on production scale and optical purity requirements, with researchers often comparing "3-phenylpyrrolidine hydrochloride price" across suppliers. The development of continuous flow synthesis methods may further influence availability and cost-effectiveness in coming years, aligning with industry movements toward process intensification and Industry 4.0 technologies in fine chemical manufacturing.

In conclusion, (3R)-3-phenylpyrrolidine hydrochloride (CAS No. 851000-46-9) represents a versatile chiral intermediate with growing importance across multiple scientific disciplines. Its well-characterized properties, stability, and synthetic utility ensure continued relevance in pharmaceutical development and advanced materials research. As synthetic methodologies evolve and analytical techniques advance, this compound will likely maintain its position as a valuable tool for researchers exploring stereoselective synthesis and molecular design.